Cas no 1378457-41-0 (3-cyano-4-fluoro-N-propylbenzene-1-sulfonamide)

• Product Name: 3-cyano-4-fluoro-N-propylbenzene-1-sulfonamide
• CAS No: 1378457-41-0
• MF: C₁₀H₁₁FN₂O₂S
• MW: 242.269944429398
• CID: 6192638
• PubChem ID: 63239173
• Update Time: 2025-06-11

3-cyano-4-fluoro-N-propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-cyano-4-fluoro-N-propylbenzene-1-sulfonamide
• EN300-1453357
• 1378457-41-0
• AKOS012542299

• Inchi： 1S/C10H11FN2O2S/c1-2-5-13-16(14,15)9-3-4-10(11)8(6-9)7-12/h3-4,6,13H,2,5H2,1H3
• InChI Key： WACOPVSFHDDXRV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C#N)C=1)F)(NCCC)(=O)=O

Computed Properties

• Exact Mass: 242.05252693g/mol
• Monoisotopic Mass: 242.05252693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.3Ų

Additional information on 3-cyano-4-fluoro-N-propylbenzene-1-sulfonamide

Introduction to 3-cyano-4-fluoro-N-propylbenzene-1-sulfonamide (CAS No. 1378457-41-0)

3-cyano-4-fluoro-N-propylbenzene-1-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by the chemical identifier CAS No. 1378457-41-0, belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities. The presence of both cyano and fluoro substituents in its molecular structure imparts distinct electronic and steric characteristics, making it a promising candidate for further exploration in drug discovery and development.

The sulfonamide functional group (-SO₂NH₂) is a key pharmacophore in many therapeutic agents, contributing to their binding affinity and metabolic stability. In the case of 3-cyano-4-fluoro-N-propylbenzene-1-sulfonamide, the cyano group (-CN) at the third position and the fluoro group (-F) at the fourth position on the benzene ring introduce additional interactions with biological targets. These substituents can modulate the compound's solubility, lipophilicity, and reactivity, which are critical factors in determining its pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that 3-cyano-4-fluoro-N-propylbenzene-1-sulfonamide may interact with enzymes and receptors through a combination of hydrogen bonding, π-stacking, and electrostatic interactions. This suggests potential applications in inhibiting key enzymes involved in metabolic pathways or targeting specific receptors implicated in various diseases.

One of the most intriguing aspects of this compound is its potential role as an intermediate in synthesizing more complex pharmaceutical molecules. The presence of both reactive sites—the cyano group and the sulfonamide moiety—makes it a versatile building block for medicinal chemists. By modifying these functional groups or introducing additional substituents, researchers can generate novel derivatives with enhanced biological activity or improved pharmacological properties.

Current research in medicinal chemistry emphasizes the development of small-molecule inhibitors that can modulate protein-protein interactions or enzyme activity with high selectivity. 3-cyano-4-fluoro-N-propylbenzene-1-sulfonamide has been identified as a promising lead compound in several high-throughput screening campaigns aimed at discovering new therapeutic agents. Preliminary data suggest that it may exhibit inhibitory activity against certain kinases and transcription factors, which are overexpressed in cancer cells.

The fluoro group at the fourth position of the benzene ring is particularly noteworthy, as fluorine atoms are frequently incorporated into drugs to improve their metabolic stability and binding affinity. For instance, fluoro-substituted sulfonamides have shown enhanced bioavailability and prolonged half-life in vivo. The cyano group, on the other hand, can participate in hydrogen bonding or act as a bioisostere for other functional groups, further expanding the structural diversity of potential drug candidates.

In vitro studies have demonstrated that 3-cyano-4-fluoro-N-propylbenzene-1-sulfonamide exhibits moderate potency against several disease-relevant targets. Its sulfonamide core interacts with water molecules through hydrogen bonding, which can influence its solubility and permeability across biological membranes. Additionally, the propyl chain at the nitrogen atom provides steric bulk, which may affect how the compound binds to its target proteins.

The synthesis of 3-cyano-4-fluoro-N-propylbenzene-1-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution for introducing the fluoro group, followed by cyanation at another position on the benzene ring. The final step typically involves sulfonation followed by amidation to install the propylamine derivative.

One challenge in working with this compound is its potential sensitivity to hydrolysis under acidic or basic conditions. The cyano group can be hydrolyzed to form carboxylic acid under strongly acidic or basic conditions, while the sulfonamide bond can also be cleaved by strong nucleophiles or bases. Therefore, storage conditions must be carefully controlled to maintain stability during long-term investigations.

Recent patents have described novel derivatives of 3-cyano-4-fluoro-N-propylbenzene-1-sulfonamide that exhibit improved pharmacological profiles compared to the parent compound. These derivatives often feature additional modifications such as halogenation at other positions on the benzene ring or substitution at the propylamine moiety. Such structural variations can lead to enhanced binding affinity or reduced toxicity profiles.

The growing interest in fluorinated sulfonamides has also spurred research into their synthetic methodologies. New catalytic systems have been developed that allow for more efficient introduction of fluorine atoms into aromatic rings without generating unwanted byproducts. These advances have made it easier for researchers to explore fluorinated derivatives of compounds like 3-cyano-4-fluoro-N-propylbenzene-1-sulfonamide.

In conclusion,3-cyano-4-fluoro-N-propylbenzene-1-sulfonamide (CAS No. 1378457-41-0) represents a fascinating subject of study in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its sulfonamide core combined with cyano and fluoro substituents offers numerous opportunities for designing novel therapeutic agents targeting various diseases. As research continues to uncover new synthetic strategies and biological functions associated with this compound, it is likely to remain an important scaffold for drug discovery efforts worldwide.